Cas no 87865-78-9 (N2-Isobutyryl-3',5'-O-(1,1,3,3-tetraisopropyl-1,3-disiloxanediyl)guanosine)

• Product Name: N2-Isobutyryl-3',5'-O-(1,1,3,3-tetraisopropyl-1,3-disiloxanediyl)guanosine
• CAS No: 87865-78-9
• MF: C₂₆H₄₅N₅O₇Si₂
• MW: 595.835808515549
• CID: 4658299
• PubChem ID: 135507703
• Update Time: 2025-10-31

N2-Isobutyryl-3',5'-O-(1,1,3,3-tetraisopropyl-1,3-disiloxanediyl)guanosine Chemical and Physical Properties

Names and Identifiers

• N-Isobutyryl-3'-O,5'-O-[oxybis(diisopropylsilanediyl)]guanosine
• N-(2-Methyl-1-oxopropyl)-3',5'-O-[1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl]-Guanosine
• N-[9-[(6Ar,8R,9R,9aS)-9-hydroxy-2,2,4,4-tetra(propan-2-yl)-6a,8,9,9a-tetrahydro-6H-furo[3,2-f][1,3,5
• N2-Isobutyryl-3',5'-O-(1,1,3,3-tetraisopropyl-1,3-disiloxanediyl)guanosine
• N-(9-((6aR,8R,9R,9aS)-9-Hydroxy-2,2,4,4-tetraisopropyltetrahydro-6H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-8-yl)-6-oxo-6,9-dihydro-1H-purin-2-yl)isobutyramide
• 87865-78-9
• 1156463-00-1
• N-{9-[(6aR,8R,9R,9aS)-9-hydroxy-2,2,4,4-tetrakis(propan-2-yl)-hexahydro-2H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-8-yl]-6-oxo-6,9-dihydro-1H-purin-2-yl}-2-methylpropanamide
• N2-Isobutyryl-3',5'-O-(tetraisopropyldisiloxane-1,3-diyl)-guanosine
• MFCD22373361
• BS-51836
• N-{9-[(6aR,8R,9R,9aS)-9-hydroxy-2,2,4,4-tetraisopropyl-tetrahydro-6H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-8-yl]-6-oxo-1H-purin-2-yl}-2-methylpropanamide
• F71977
• SCHEMBL1936920
• N-[9-[(6aR,8R,9R,9aS)-9-hydroxy-2,2,4,4-tetra(propan-2-yl)-6a,8,9,9a-tetrahydro-6H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-8-yl]-6-oxo-1H-purin-2-yl]-2-methylpropanamide

• Inchi： 1S/C26H45N5O7Si2/c1-13(2)23(33)29-26-28-22-19(24(34)30-26)27-12-31(22)25-20(32)21-18(36-25)11-35-39(14(3)4,15(5)6)38-40(37-21,16(7)8)17(9)10/h12-18,20-21,25,32H,11H2,1-10H3,(H2,28,29,30,33,34)/t18-,20-,21-,25-/m1/s1
• InChI Key： RYRMXMSXLHPLAT-GUQHISFFSA-N
• SMILES： [Si]1(C(C)C)(C(C)C)O[Si](C(C)C)(C(C)C)OC[C@@H]2[C@H]([C@H]([C@H](N3C=NC4C(NC(NC(C(C)C)=O)=NC3=4)=O)O2)O)O1

Computed Properties

• Exact Mass: 595.28575186g/mol
• Monoisotopic Mass: 595.28575186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 40
• Rotatable Bond Count: 7
• Complexity: 979
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides

Additional information on N2-Isobutyryl-3',5'-O-(1,1,3,3-tetraisopropyl-1,3-disiloxanediyl)guanosine

Recent Advances in the Study of N2-Isobutyryl-3',5'-O-(1,1,3,3-tetraisopropyl-1,3-disiloxanediyl)guanosine (CAS: 87865-78-9)

The compound N2-Isobutyryl-3',5'-O-(1,1,3,3-tetraisopropyl-1,3-disiloxanediyl)guanosine (CAS: 87865-78-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This modified nucleoside derivative plays a crucial role in the synthesis of oligonucleotides, particularly in the context of RNA therapeutics and diagnostics. The unique structural features of this compound, including the isobutyryl and tetraisopropyldisiloxane (TIPS) protecting groups, make it an invaluable tool for researchers working on nucleotide-based drug development.

Recent studies have focused on optimizing the synthesis and application of N2-Isobutyryl-3',5'-O-(1,1,3,3-tetraisopropyl-1,3-disiloxanediyl)guanosine. A 2023 publication in the Journal of Organic Chemistry demonstrated an improved synthetic route that enhances yield and purity while reducing the number of purification steps. The study highlighted the compound's stability under various reaction conditions, making it a reliable building block for solid-phase oligonucleotide synthesis. Furthermore, the TIPS protecting group was shown to provide superior protection compared to traditional methods, minimizing unwanted side reactions during elongation steps.

In the context of therapeutic applications, research published in Nucleic Acids Research (2024) explored the incorporation of this modified guanosine derivative into antisense oligonucleotides (ASOs). The study found that oligonucleotides containing this modified base exhibited improved nuclease resistance while maintaining high binding affinity to complementary RNA strands. This property is particularly valuable for developing more stable and effective RNA-targeting therapeutics, with potential applications in treating genetic disorders and viral infections.

Another significant advancement was reported in a 2024 Nature Communications paper, which investigated the compound's role in the synthesis of mRNA vaccines. The researchers demonstrated that the protected guanosine derivative could be efficiently incorporated into cap analogs, leading to improved translation efficiency and reduced immunogenicity of synthetic mRNAs. This finding has important implications for the development of next-generation mRNA vaccines and therapeutics.

From a mechanistic perspective, recent computational studies have provided deeper insights into the structural dynamics of N2-Isobutyryl-3',5'-O-(1,1,3,3-tetraisopropyl-1,3-disiloxanediyl)guanosine. Molecular dynamics simulations published in the Journal of Chemical Information and Modeling (2023) revealed how the bulky TIPS group influences the conformational flexibility of the nucleoside, which in turn affects its incorporation efficiency during solid-phase synthesis. These findings are helping researchers design even more effective protecting group strategies for nucleotide chemistry.

Looking forward, the unique properties of N2-Isobutyryl-3',5'-O-(1,1,3,3-tetraisopropyl-1,3-disiloxanediyl)guanosine (CAS: 87865-78-9) position it as a key player in the rapidly evolving field of nucleic acid therapeutics. Current research directions include exploring its use in novel CRISPR guide RNA modifications, developing more efficient large-scale synthesis protocols, and investigating its potential in creating stabilized siRNA constructs. As the demand for precision medicine and RNA-based therapies continues to grow, this compound is likely to remain at the forefront of nucleotide chemistry research and applications.